Cas no 289617-98-7 (1-bromo-2-(bromomethyl)-4-iodobenzene)

• Product Name: 1-bromo-2-(bromomethyl)-4-iodobenzene
• CAS No: 289617-98-7
• MF: C₇H₅Br₂I
• MW: 375.82707285881
• MDL: MFCD15527653
• CID: 1438113
• PubChem ID: 53415903
• Update Time: 2025-05-22

1-bromo-2-(bromomethyl)-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-(bromomethyl)-4-iodobenzene
• 2-BROMO-5-IODOBENZYL BROMIDE
• SCHEMBL15271148
• CS-0450634
• 1-Bromo-2-(bromomethyl)-4-iodobenzene, alpha,2-Dibromo-5-iodotoluene
• DTXSID70697087
• 289617-98-7
• ZUXVQLWVDZQCMV-UHFFFAOYSA-N
• 2-BROMO-5-IODOBENZYLBROMIDE
• AKOS030239572
• EN300-2978031
• CL9154
• Benzene, 1-bromo-2-(bromomethyl)-4-iodo-
• AS-46227
• MFCD15527653
• DS-021514
• 1-bromo-2-(bromomethyl)-4-iodobenzene

• MDL： MFCD15527653
• Inchi： 1S/C7H5Br2I/c8-4-5-3-6(10)1-2-7(5)9/h1-3H,4H2
• InChI Key： ZUXVQLWVDZQCMV-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(CBr)=C1)Br

Computed Properties

• Exact Mass: 373.77975
• Monoisotopic Mass: 373.78027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.4±0.1 g/cm3
• Boiling Point: 332.5±32.0 °C at 760 mmHg
• Flash Point: 154.9±25.1 °C
• PSA: 0
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-bromo-2-(bromomethyl)-4-iodobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 1-bromo-2-(bromomethyl)-4-iodobenzene

1-Bromo-2-(bromomethyl)-4-iodobenzene (CAS No. 289617-98-7): Properties, Applications, and Market Insights

1-Bromo-2-(bromomethyl)-4-iodobenzene (CAS No. 289617-98-7) is a halogenated aromatic compound with significant importance in organic synthesis and pharmaceutical research. This compound, featuring bromine and iodine substituents on a benzene ring, serves as a versatile intermediate in the preparation of complex molecules. Its unique structure makes it valuable for cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in modern drug discovery and material science.

The chemical properties of 1-bromo-2-(bromomethyl)-4-iodobenzene include a molecular formula of C₇H₅Br₂I and a molecular weight of 390.83 g/mol. The presence of multiple halogen atoms enhances its reactivity, enabling selective functionalization. Researchers often exploit this feature to synthesize polyhalogenated benzene derivatives, which are key precursors in agrochemicals, liquid crystals, and electronic materials. The compound's stability under standard conditions ensures its suitability for laboratory and industrial applications.

In recent years, the demand for halogenated aromatic compounds like 1-bromo-2-(bromomethyl)-4-iodobenzene has surged due to their role in developing next-generation OLED materials and pharmaceutical intermediates. With the rise of sustainable chemistry, scientists are exploring greener synthetic routes to produce such compounds, minimizing environmental impact. This aligns with the global push toward green chemistry and circular economy principles, making CAS 289617-98-7 a topic of interest in academic and industrial circles.

One of the most searched questions about 1-bromo-2-(bromomethyl)-4-iodobenzene is its synthetic applications. This compound is frequently used in palladium-catalyzed cross-coupling reactions to construct biaryl structures, which are common motifs in drug molecules. For instance, it can serve as a building block for antiviral agents and anticancer drugs, addressing current healthcare challenges. Additionally, its derivatives are investigated for their potential in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The market trends for 1-bromo-2-(bromomethyl)-4-iodobenzene reflect its growing relevance. With increasing R&D investments in precision medicine and advanced materials, suppliers are scaling up production to meet demand. Regulatory frameworks, such as REACH and FDA guidelines, ensure its safe handling and transportation, fostering confidence among end-users. As the chemical industry embraces digital transformation, online platforms are becoming vital for sourcing high-purity halogenated intermediates like CAS 289617-98-7.

From a technical perspective, handling 1-bromo-2-(bromomethyl)-4-iodobenzene requires adherence to standard safety protocols, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous substance under most jurisdictions, its reactivity warrants careful storage away from strong oxidizers and reducing agents. These precautions align with best practices in laboratory safety and chemical management, topics frequently searched by professionals in the field.

In conclusion, 1-bromo-2-(bromomethyl)-4-iodobenzene (CAS No. 289617-98-7) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its role in cross-coupling chemistry and green synthesis positions it as a critical tool for researchers tackling global challenges. As innovation continues, this compound will likely remain a focal point in scientific and industrial advancements.